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Compound of Interest

Compound Name: Discipline

Cat. No.: B15601089 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. When handling pesticides such as Discipline®, a pyrethroid-based

insecticide, strict adherence to safety protocols is essential to minimize exposure and prevent

potential harm. This guide provides crucial safety and logistical information, including personal

protective equipment (PPE) recommendations, operational procedures, and disposal plans for

Discipline® 2 EC and Discipline® CA.

Hazard Summary for Discipline®

Discipline® is harmful if swallowed, inhaled, or absorbed through the skin. It can cause

irritation to the eyes and skin. Therefore, it is crucial to avoid contact with eyes, skin, and

clothing, and to prevent inhalation of vapors or spray mist.[1]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

Discipline®.
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PPE Category Specification

Eye Protection
Chemical splash goggles or a full-face shield

are required to prevent eye contact.

Hand Protection

Chemical-resistant gloves, such as barrier

laminate, butyl rubber, nitrile rubber, or viton,

should be worn.

Body Protection

A chemical-resistant apron or coveralls should

be worn over regular work clothing to protect the

skin.

Respiratory

In areas with inadequate ventilation, a NIOSH-

approved respirator with an organic vapor

cartridge is necessary.

Operational and Disposal Plans
Handling and Storage:

Always use Discipline® in a well-ventilated area.[1]

Keep the container tightly closed when not in use.

Store in a cool, dry, and locked place, away from food, feed, and drink, and out of the reach

of children and pets.[1]

Ground containers to prevent static buildup and discharge.[1]

Wash hands thoroughly with soap and water after handling.

Spill Management:

In the event of a spill, immediately ventilate the area and wear a self-contained breathing

apparatus and full protective clothing. Keep unauthorized personnel away.[1]

Small Spills: Dike the area to prevent water contamination. Absorb the liquid with a non-

flammable solid absorbent like diatomaceous earth or kitty litter. Place the absorbed material
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in a covered, sealable container. Clean the area with soap and water. Note that the cleaning

solution is also considered hazardous waste.[1]

Large Spills: Dike the spill to prevent it from entering water bodies. Use an explosion-proof or

hand pump to transfer as much liquid as possible into drums for reuse or disposal. Absorb

the remaining liquid with a solid absorbent and place it in a sealed container. Clean the spill

area with soap and water; this cleaning solution is also hazardous waste.[1]

Disposal:

Dispose of waste material and cleaning solutions in accordance with local, state, and federal

regulations for hazardous waste.

Experimental Workflow for Handling Discipline®
The following diagram outlines the standard operating procedure for safely handling

Discipline® in a laboratory setting.
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Don Personal Protective Equipment (PPE)

Prepare well-ventilated work area
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Proceed to handling

Perform experimental application
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Dispose of waste and empty containers
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Wash hands thoroughly
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Safe handling workflow for Discipline® pesticide.
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Hazard and Protective Equipment Relationship
This diagram illustrates the logical relationship between the hazards posed by Discipline® and

the corresponding personal protective equipment required to mitigate those risks.

Hazards of Discipline®

Required Personal Protective Equipment

Harmful if Swallowed Harmful if Inhaled

Respirator

mitigates

Harmful if Absorbed Through Skin / Skin Irritation

Chemical-Resistant Gloves

mitigates

Protective Clothing/Apron

mitigates

Eye Irritation

Chemical Splash Goggles / Face Shield

mitigates
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Relationship between Discipline® hazards and PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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